Cas no 35610-74-3 (rhodanine, 5-cyclohexylidene-3-phenyl)

rhodanine, 5-cyclohexylidene-3-phenyl structure
35610-74-3 structure
Product name:rhodanine, 5-cyclohexylidene-3-phenyl
CAS No:35610-74-3
MF:C15H15NOS2
MW:289.4157
CID:920516
PubChem ID:316114

rhodanine, 5-cyclohexylidene-3-phenyl Chemical and Physical Properties

Names and Identifiers

    • rhodanine, 5-cyclohexylidene-3-phenyl
    • 5-cyclohexylidene-3-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one
    • 5-Cyclohexyliden-3-phenyl-2-thioxo-thiazolidin-4-on
    • 5-cyclohexylidene-3-phenyl-2-thioxo-thiazolidin-4-one
    • AC1L7T4W
    • NSC243569
    • NSC-243569
    • 35610-74-3
    • DTXSID00311461
    • Inchi: InChI=1S/C15H15NOS2/c17-14-13(11-7-3-1-4-8-11)19-15(18)16(14)12-9-5-2-6-10-12/h2,5-6,9-10H,1,3-4,7-8H2
    • InChI Key: OLTSSWCGWALRTA-UHFFFAOYSA-N
    • SMILES: C1CCC(=C2C(=O)N(C(=S)S2)C3=CC=CC=C3)CC1

Computed Properties

  • Exact Mass: 289.05965
  • Monoisotopic Mass: 289.05950645g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.7Ų
  • XLogP3: 4.5

Experimental Properties

  • PSA: 20.31
  • LogP: 4.33450

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